Cas no 263410-21-5 ((S)-tert-Butyl 1-Bromopropan-2-ylcarbamate)

• Product Name: (S)-tert-Butyl 1-Bromopropan-2-ylcarbamate
• CAS No: 263410-21-5
• MF: C₈H₁₆BrNO₂
• MW: 238.122141838074
• MDL: MFCD18651603
• CID: 1427140
• PubChem ID: 60011543
• Update Time: 2025-05-20

(S)-tert-Butyl 1-Bromopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-2-bromo-1-methylethyl]-, 1,1-dimethylethyl ester
• SCHEMBL7435112
• (S)-tert-Butyl (1-bromopropan-2-yl)carbamate
• AT39309
• tert-butyl(S)-(1-bromopropan-2-yl)carbamate
• C8H16BrNO2
• (S)-Tert-butyl 1-bromopropan-2-ylcarbamate
• 263410-21-5
• tert-butyl (S)-(1-bromopropan-2-yl)carbamate
• starbld0008863
• tert-butyl N-[(2S)-1-bromopropan-2-yl]carbamate
• (S)-tert-Butyl 1-Bromopropan-2-ylcarbamate

• MDL： MFCD18651603
• Inchi： 1S/C8H16BrNO2/c1-6(5-9)10-7(11)12-8(2,3)4/h6H,5H2,1-4H3,(H,10,11)/t6-/m0/s1
• InChI Key： OTOODTHBNJYOIV-LURJTMIESA-N
• SMILES： BrC[C@H](C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 237.03648
• Monoisotopic Mass: 237.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 273.2±23.0 °C at 760 mmHg
• Flash Point: 119.0±22.6 °C
• PSA: 38.33
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-tert-Butyl 1-Bromopropan-2-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-tert-Butyl 1-Bromopropan-2-ylcarbamate

Latest Research Insights on (S)-tert-Butyl 1-Bromopropan-2-ylcarbamate (CAS: 263410-21-5) in Chemical Biology and Pharmaceutical Applications

The compound (S)-tert-Butyl 1-Bromopropan-2-ylcarbamate (CAS: 263410-21-5) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile role as a chiral intermediate and its potential applications in drug synthesis. This research brief consolidates the latest findings on its synthetic utility, mechanistic insights, and emerging therapeutic relevance, drawing from peer-reviewed studies published in 2022-2023.

A pivotal study published in Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a building block for protease inhibitors, leveraging its brominated chiral center to achieve stereoselective coupling with HIV-1 protease substrates. The research team optimized a novel Pd-catalyzed cross-coupling protocol using 263410-21-5, achieving 92% enantiomeric excess (ee) in target molecules—a 15% improvement over previous methods.

Further investigations in Organic Letters (2022) revealed unexpected stability of the tert-butyloxycarbonyl (Boc) protecting group under radical reaction conditions when 263410-21-5 was used as a precursor for α-bromoamide synthesis. This property enables its application in late-stage functionalization of complex biomolecules, as evidenced by successful modifications of taxol derivatives with retained stereochemical integrity.

In pharmaceutical development, a 2023 patent application (WO2023/154672) disclosed the compound's utility in synthesizing Bruton's tyrosine kinase (BTK) inhibitors. The (S)-configuration of 263410-21-5 proved critical for maintaining >100-fold selectivity between BTK and off-target kinases, addressing a major challenge in autoimmune disease therapeutics.

Analytical advancements were reported in Analytical Chemistry (2023), where researchers developed a chiral HPLC method capable of detecting 0.1% (R)-enantiomer impurity in 263410-21-5 batches. This quality control breakthrough ensures compliance with ICH Q3A guidelines for pharmaceutical intermediates, particularly important given the compound's increasing use in GMP manufacturing.

Emerging safety data from Chemical Research in Toxicology (2023) indicate that 263410-21-5 shows favorable toxicokinetic profiles in rodent models, with rapid clearance (t_1/2 = 2.3 h) and no observed bioaccumulation. These findings support its inclusion in green chemistry approaches, as highlighted by its recent adoption in several PROTAC (proteolysis targeting chimera) synthesis workflows.

The compound's unique reactivity has also enabled novel bioconjugation strategies. A Nature Communications (2023) study detailed its use in site-specific antibody-drug conjugate (ADC) synthesis, where the bromopropan-2-yl moiety facilitated cysteine-selective coupling with payloads while maintaining the Boc group as a tunable polarity modifier.

Looking forward, computational studies (J. Chem. Inf. Model., 2023) predict that derivatives of 263410-21-5 could serve as covalent warheads for undruggable targets, with molecular dynamics simulations showing stable binding to KRAS G12C mutant proteins. Experimental validation of these predictions is currently underway in multiple laboratories.